Cas no 41764-07-2 (4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid)

• Product name: 4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid
• CAS No: 41764-07-2
• MF: C₁₁H₁₀O₅
• MW: 222.1941
• CID: 876768

4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-[3,4-(METHYLENEDIOXY)PHENYL]-4-OXOBUTYRIC ACID
• 4-(1,3-benzodioxol-5-yl)-4-oxobutanoic acid
• CL 2684
• 4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid

• Inchi： InChI=1S/C11H10O5/c12-8(2-4-11(13)14)7-1-3-9-10(5-7)16-6-15-9/h1,3,5H,2,4,6H2,(H,13,14)
• InChI Key： PAZRPPFUVZPPCS-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C(=O)CCC(=O)O)OCO2

Computed Properties

• Exact Mass: 222.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.39
• Boiling Point: 465.7°C at 760 mmHg
• Flash Point: 189°C
• Refractive Index: 1.581
• PSA: 72.83000
• LogP: 1.46280

4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid Security Information

4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%